Cas no 1622239-58-0 ((R)-1-(o-Tolyl)butan-1-amine hydrochloride)
1622239-58-0 structure
Product Name:(R)-1-(o-Tolyl)butan-1-amine hydrochloride
CAS No:1622239-58-0
MF:C11H18ClN
MW:199.720322132111
CID:2606114
PubChem ID:53484758
Update Time:2024-11-04
(R)-1-(o-Tolyl)butan-1-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (R)-1-(o-Tolyl)butan-1-amine hydrochloride
- (1R)-1-(2-METHYLPHENYL)BUTYLAMINE-HCl
- (1R)-1-(2-METHYLPHENYL)BUTYLAMINE HCl
- (1r)-1-(2-methylphenyl)butylamine hydrochloride
- AMOT0818
- AK133429
- AX8254980
- AB0000452
- ST2401583
- (R)-1-(2-Methylphenyl)butylamine hydrochloride
- (1R)-1-(2-methylphenyl)butan-1-amine;hydrochloride
- (1R)-1-(2-methylphenyl)butan-1-amine hydrochloride
- (1R)-1-(2-Methylphenyl)butan-1-amine--hydrogen
- (R)-1-(o-tolyl)butan-1-amine HCl
- AKOS015923102
- DS-018858
- YCB37841
- 698378-41-5
- Benzenemethanamine, 2-methyl-alpha-propyl-, hydrochloride (1:1), (alphaR)-
- DTXSID40704196
- (R)-1-(o-Tolyl)butan-1-aminehydrochloride
- 1622239-58-0
- (1R)-1-(2-Methylphenyl)butan-1-amine--hydrogen chloride (1/1)
- BS-49810
-
- MDL: MFCD12757105
- Inchi: 1S/C11H17N.ClH/c1-3-6-11(12)10-8-5-4-7-9(10)2;/h4-5,7-8,11H,3,6,12H2,1-2H3;1H/t11-;/m1./s1
- InChI Key: ZDTHPTJAFLCPOT-RFVHGSKJSA-N
- SMILES: Cl.N[C@@H](C1C=CC=CC=1C)CCC
Computed Properties
- Exact Mass: 199.1127773g/mol
- Monoisotopic Mass: 199.1127773g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 122
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26
(R)-1-(o-Tolyl)butan-1-amine hydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(R)-1-(o-Tolyl)butan-1-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019139056-1g |
(R)-1-(o-Tolyl)butan-1-amine hydrochloride |
1622239-58-0 | 95% | 1g |
771.15 USD | 2021-06-16 | |
| Alichem | A019139056-5g |
(R)-1-(o-Tolyl)butan-1-amine hydrochloride |
1622239-58-0 | 95% | 5g |
2,361.15 USD | 2021-06-16 | |
| eNovation Chemicals LLC | Y1230084-1g |
(R)-1-(o-Tolyl)butan-1-amine hydrochloride |
1622239-58-0 | 95% | 1g |
$1000 | 2024-06-03 | |
| 1PlusChem | 1P001TCR-100mg |
Benzenemethanamine, 2-methyl-α-propyl-, hydrochloride (1:1), (αR)- |
1622239-58-0 | 95% | 100mg |
$189.00 | 2024-06-19 | |
| 1PlusChem | 1P001TCR-250mg |
Benzenemethanamine, 2-methyl-α-propyl-, hydrochloride (1:1), (αR)- |
1622239-58-0 | 95% | 250mg |
$284.00 | 2024-06-19 | |
| Aaron | AR001TL3-100mg |
Benzenemethanamine, 2-methyl-α-propyl-, hydrochloride (1:1), (αR)- |
1622239-58-0 | 95% | 100mg |
$225.00 | 2025-02-11 | |
| Aaron | AR001TL3-250mg |
Benzenemethanamine, 2-methyl-α-propyl-, hydrochloride (1:1), (αR)- |
1622239-58-0 | 95% | 250mg |
$337.00 | 2025-02-11 | |
| Ambeed | A925216-100mg |
(R)-1-(o-Tolyl)butan-1-amine hydrochloride |
1622239-58-0 | 95% | 100mg |
$189.0 | 2024-04-23 | |
| Ambeed | A925216-250mg |
(R)-1-(o-Tolyl)butan-1-amine hydrochloride |
1622239-58-0 | 95% | 250mg |
$284.0 | 2024-04-23 | |
| Ambeed | A925216-1g |
(R)-1-(o-Tolyl)butan-1-amine hydrochloride |
1622239-58-0 | 95% | 1g |
$707.0 | 2024-04-23 |
(R)-1-(o-Tolyl)butan-1-amine hydrochloride Related Literature
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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